Reversible aggregation of gold nanoparticles driven by inclusion complexation

Journal of Materials Chemistry Pub Date: 2007-08-21 DOI: 10.1039/B707910A

Abstract

In this work, gold nanoparticles with an appreciably narrow size distribution are prepared by reduction of HAuCl4 in the presence of mono-6-SH-β-cyclodextrins (CDs). The β-CD modified gold nanoparticles (β-CD-AuNPs) tend to aggregate together upon addition of diazo, water soluble ditopic guest molecules with a double-azobenzene structure, due to the host–guest inclusion complexation between β-CD and diazo. The aggregation leads to significant shifts in the absorption spectrum with concomitant visible color changes from pinkish-red to purple. Furthermore, the average number of gold particles in each gold aggregate is controllable as it depends on the molar ratio of diazo to β-CD. Further disassociation of the gold aggregation can be realized by addition of excess competitive host α-CD which favors forming inclusion complexes with the guest more than β-CD does. The aggregation–dissociation of β-CD-AuNPs is confirmed to be reversible. This simple, yet highly efficient way to control the self-assembly of gold nanoparticles could be helpful in repeated usage of the gold nanoparticles applied to diverse technologies.

Graphical abstract: Reversible aggregation of gold nanoparticles driven by inclusion complexation
Reversible aggregation of gold nanoparticles driven by inclusion complexation
Recommended Literature
Journal of Materials Chemistry
Journal Name：Journal of Materials Chemistry
Research Products